molecular formula C16H18O5 B1263840 Dendrocandin C

Dendrocandin C

Cat. No. B1263840
M. Wt: 290.31 g/mol
InChI Key: NETURQQBHBZIMJ-AWEZNQCLSA-N
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Description

Dendrocandin C is a diphenylethane that is 1,2-dihydrostilbene substituted by hydroxy groups at positions 3, 4 and 4' and methoxy groups at C-5 and alpha-position respectively (the S stereoisomer). It is isolated from the stems of Dendrobium candidum and exhibits antioxidant activity. It has a role as a metabolite and a radical scavenger. It is a diphenylethane, a member of catechols and a member of methoxybenzenes. It derives from a hydride of a 1,2-dihydrostilbene.

Scientific Research Applications

Antioxidant Properties

Dendrocandin C, derived from Dendrobium candidum, has demonstrated notable antioxidant activities. Studies reveal its potent efficacy in scavenging free radicals. For instance, in the DPPH radical scavenging test, dendrocandin C showed significant antioxidant activity with an IC50 value of 34.2 µM, comparable to that of Vitamin C (IC50 23.2 µM) (Li et al., 2009).

Potential Neurotrophic Effects

Research involving Dendrobium officinale, a close relative of the species from which dendrocandin C is derived, suggests that compounds from this species may have neurotrophic effects. Although dendrocandin C itself was not specifically tested, related compounds showed some degree of neurite outgrowth-promoting activity, indicating potential benefits for neural health and development (Yang et al., 2015).

Anticancer Potential

A study on a dendrocandin analogue synthesized for potential use as an anti-tumor agent highlighted the significant cytotoxicity of dendrocandin-like compounds against various human cancer cells. This suggests that dendrocandin C and its analogues could have applications in cancer treatment (Yan et al., 2021).

properties

Product Name

Dendrocandin C

Molecular Formula

C16H18O5

Molecular Weight

290.31 g/mol

IUPAC Name

5-[(1S)-2-(4-hydroxyphenyl)-1-methoxyethyl]-3-methoxybenzene-1,2-diol

InChI

InChI=1S/C16H18O5/c1-20-14(7-10-3-5-12(17)6-4-10)11-8-13(18)16(19)15(9-11)21-2/h3-6,8-9,14,17-19H,7H2,1-2H3/t14-/m0/s1

InChI Key

NETURQQBHBZIMJ-AWEZNQCLSA-N

Isomeric SMILES

COC1=CC(=CC(=C1O)O)[C@H](CC2=CC=C(C=C2)O)OC

Canonical SMILES

COC1=CC(=CC(=C1O)O)C(CC2=CC=C(C=C2)O)OC

synonyms

dendrocandin C

Origin of Product

United States

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